3-[(Mesitylamino)sulfonyl]benzoic acid

• Molecular Formula: C16H17NO4S
• Molecular Weight: 319.4 g/mol
• IUPAC Name: 3-[(2,4,6-trimethylphenyl)sulfamoyl]benzoic acid
• InChI: InChI=1S/C16H17NO4S/c1-10-7-11(2)15(12(3)8-10)17-22(20,21)14-6-4-5-13(9-14)16(18)19/h4-9,17H,1-3H3,(H,18,19)
• InChI Key: SWHSVJPXXSCZCN-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(C(=C1)C)NS(=O)(=O)C2=CC=CC(=C2)C(=O)O)C

Description

3-[(Mesitylamino)sulfonyl]benzoic acid is a chemical compound that is widely used in scientific research. This compound has a unique structure that allows it to interact with biological systems in a variety of ways. In

Mechanism of Action

The mechanism of action of 3-[(Mesitylamino)sulfonyl]benzoic acid is not fully understood. However, it is believed to interact with biological molecules through hydrogen bonding and electrostatic interactions. This allows it to bind to specific sites on proteins and nucleic acids, which can be detected through fluorescence.
Biochemical and Physiological Effects:
3-[(Mesitylamino)sulfonyl]benzoic acid has been shown to have a variety of biochemical and physiological effects. It has been used to study protein-protein interactions, protein-ligand interactions, and enzymatic reactions. It has also been used to study the structure and function of nucleic acids.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(Mesitylamino)sulfonyl]benzoic acid in lab experiments is its high sensitivity and specificity. It is also relatively easy to use and can be incorporated into a variety of experimental protocols. However, one of the limitations of using this compound is its potential toxicity, which can affect the results of experiments.

Future Directions

There are many future directions for the use of 3-[(Mesitylamino)sulfonyl]benzoic acid in scientific research. One area of interest is the development of new fluorescent probes that can be used to detect specific biological molecules. Another area of interest is the development of new synthetic methods for the production of this compound, which could improve its efficiency and reduce its toxicity.
In conclusion, 3-[(Mesitylamino)sulfonyl]benzoic acid is a versatile compound that has many applications in scientific research. Its unique structure and properties make it a valuable tool for studying biological systems, and its potential for future development makes it an exciting area of research.

Synthesis Methods

The synthesis of 3-[(Mesitylamino)sulfonyl]benzoic acid involves the reaction of mesitylamine with benzenesulfonyl chloride in the presence of a base. The resulting product is purified through recrystallization to obtain pure 3-[(Mesitylamino)sulfonyl]benzoic acid.

Scientific Research Applications

3-[(Mesitylamino)sulfonyl]benzoic acid has a wide range of scientific research applications. It is commonly used as a reagent in organic synthesis, particularly in the synthesis of peptides and other complex molecules. It is also used as a fluorescent probe for the detection of biological molecules such as proteins and nucleic acids.